3-Bromo-6-(2,2-difluoropropoxy)-2-methylphenylamine
Overview
Description
3-Bromo-6-(2,2-difluoropropoxy)-2-methylphenylamine (3-Br-6-DFPMA) is a synthetic compound that has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in various chemical reactions, and in the preparation of pharmaceuticals. 3-Br-6-DFPMA has also been used to study the mechanism of action of various bioactive compounds.
Mechanism Of Action
The mechanism of action of 3-Bromo-6-(2,2-difluoropropoxy)-2-methylphenylamine is not fully understood. However, it is believed that the compound acts as a catalyst in various chemical reactions. It is thought to be capable of forming covalent bonds with other molecules and thus facilitating the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Bromo-6-(2,2-difluoropropoxy)-2-methylphenylamine are not fully understood. However, it is believed to be non-toxic and to have no significant adverse effects on the body.
Advantages And Limitations For Lab Experiments
The main advantage of using 3-Bromo-6-(2,2-difluoropropoxy)-2-methylphenylamine in laboratory experiments is its ease of use. It is relatively easy to synthesize and can be used in a variety of reactions. It is also relatively stable and has a relatively low cost. However, there are some limitations to its use. For example, it is not very soluble in water and is not very stable in the presence of heat or light.
Future Directions
The future directions for 3-Bromo-6-(2,2-difluoropropoxy)-2-methylphenylamine are numerous. It could be used in the synthesis of more complex compounds, such as pharmaceuticals. It could also be used to study the mechanism of action of various compounds. It could also be used in the synthesis of polymers and other materials. Additionally, it could be used to study the biochemical and physiological effects of various compounds. Finally, it could be used to improve the efficiency and yield of various reactions.
Scientific Research Applications
3-Bromo-6-(2,2-difluoropropoxy)-2-methylphenylamine is widely used in scientific research. It has been used in the synthesis of various compounds, including pharmaceuticals and other bioactive compounds. It has also been used to study the mechanism of action of various compounds. In addition, it has been used in the synthesis of polymers and other materials.
properties
IUPAC Name |
3-bromo-6-(2,2-difluoropropoxy)-2-methylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrF2NO/c1-6-7(11)3-4-8(9(6)14)15-5-10(2,12)13/h3-4H,5,14H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQSWLEUFWBKMNC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1N)OCC(C)(F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrF2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-6-(2,2-difluoropropoxy)-2-methylaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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